2-(tert-Butoxy)-1-chloro-3-iodo-2-methylpropane

• Molecular Formula: C8H16ClIO
• Molecular Weight: 290.57 g/mol
• IUPAC Name: 1-chloro-3-iodo-2-methyl-2-[(2-methylpropan-2-yl)oxy]propane
• InChI: InChI=1S/C8H16ClIO/c1-7(2,3)11-8(4,5-9)6-10/h5-6H2,1-4H3
• InChI Key: BHLYBGOTJKXTOE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(C)(CCl)CI

Description

2-(tert-Butoxy)-1-chloro-3-iodo-2-methylpropane is a polyhalogenated ether with a propane backbone substituted at positions 1, 2, and 3. Its IUPAC name reflects the following substituents:

• Position 1: Chlorine atom.
• Position 2: Methyl and tert-butoxy groups.
• Position 3: Iodine atom.

Molecular Formula: C₉H₁₇ClIO
Molecular Weight: Calculated as 296.64 g/mol (C: 9×12.01, H: 17×1.01, Cl: 35.45, I: 126.90, O: 16.00).
Structural Features: The tert-butoxy group (bulky ether) and methyl group at position 2 create significant steric hindrance, while the iodine (polarizable) and chlorine (electronegative) atoms influence reactivity.

Limited experimental data are available for this compound, but its properties can be inferred from structural analogs and general principles of halogenated ethers.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(tert-Butoxy)-1-chloro-3-iodo-2-methylpropane typically involves the introduction of the tert-butoxy group, followed by the chlorination and iodination of the propane backbone. One common method involves the use of tert-butyl alcohol and a suitable chlorinating agent, such as thionyl chloride, to introduce the chloro group. The iodination can be achieved using iodine and a suitable oxidizing agent.

Industrial Production Methods

Industrial production of this compound may involve continuous flow processes to ensure efficient and scalable synthesis. Flow microreactor systems have been developed for the direct introduction of tert-butoxy groups into organic compounds, offering a more efficient and sustainable approach compared to traditional batch processes .

Chemical Reactions Analysis

Types of Reactions

2-(tert-Butoxy)-1-chloro-3-iodo-2-methylpropane can undergo various chemical reactions, including:

Substitution Reactions: The chloro and iodo groups can be substituted by other nucleophiles.

Elimination Reactions: The compound can undergo elimination reactions to form alkenes.

Oxidation and Reduction Reactions: The tert-butoxy group can be involved in oxidation and reduction reactions.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as sodium azide or potassium tert-butoxide.

Elimination Reactions: Strong bases like potassium tert-butoxide are used to favor the formation of less substituted alkenes.

Oxidation and Reduction Reactions: Oxidizing agents like hydrogen peroxide or reducing agents like lithium aluminum hydride can be used.

Major Products

Substitution Reactions: Products include substituted alkanes or alkenes.

Elimination Reactions: Products include alkenes.

Oxidation and Reduction Reactions: Products include alcohols or ketones.

Scientific Research Applications

Organic Synthesis

One of the primary applications of 2-(tert-Butoxy)-1-chloro-3-iodo-2-methylpropane is as a reagent in organic synthesis. It serves as a versatile building block for synthesizing various complex organic molecules. For example:

• Nucleophilic Substitution Reactions : The compound can undergo nucleophilic substitution where the halogen atoms are replaced by other nucleophiles, facilitating the formation of alcohols, amines, and ethers.

Pharmaceutical Intermediates

The compound plays a crucial role as an intermediate in the synthesis of pharmaceutical agents. Its ability to participate in various chemical transformations makes it valuable in developing new drugs. For instance:

• Synthesis of Antiviral Agents : Research indicates that derivatives of this compound can be used to synthesize non-nucleoside inhibitors for viruses like Hepatitis C .

Material Science

In material science, 2-(tert-Butoxy)-1-chloro-3-iodo-2-methylpropane is utilized in creating specialized materials. Its reactivity allows it to be involved in:

• Polymer Synthesis : The compound can be used as a precursor for polymers with specific properties, enhancing their performance in various applications.

Case Study 1: Synthesis of Indole Derivatives

A notable application involves using 2-(tert-Butoxy)-1-chloro-3-iodo-2-methylpropane as a source of hydroiodic acid in the reductive Fischer indolization process. This method generates indole derivatives that are biologically active and have potential therapeutic applications .

Case Study 2: Growth Activator in Atomic Layer Deposition

Recent studies have shown that this compound can act as a growth activator in atomic layer deposition (ALD) processes for titanium nitride films. The elimination reactions facilitated by the compound improve film quality and conformality, making it beneficial for electronic applications .

Mechanism of Action

The mechanism of action of 2-(tert-Butoxy)-1-chloro-3-iodo-2-methylpropane involves its reactivity with various nucleophiles and bases. The tert-butoxy group can act as an electron-donating group, influencing the reactivity of the compound. The chloro and iodo groups can undergo nucleophilic substitution or elimination reactions, leading to the formation of various products .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is compared to structurally related halogenated alkanes and ethers, focusing on molecular properties, reactivity, and applications.

Table 1: Comparative Analysis of Structural Analogs

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Reactivity (SN1/SN2)	Key Applications
2-(tert-Butoxy)-1-chloro-3-iodo-2-methylpropane	C₉H₁₇ClIO	296.64 (calculated)	~180–200 (estimated)	Mixed (steric hindrance favors SN1 at C2)	Specialty alkylation agent, synthesis intermediates
tert-Butyl chloride (2-Chloro-2-methylpropane)	C₄H₉Cl	92.57	51–52	SN1 (tertiary carbon)	Alkylation, solvent synthesis
1-Chloro-3-iodopropane	C₃H₆ClI	204.44	~150 (estimated)	SN2 (primary carbons)	Cross-coupling reactions
2-(tert-Butoxy)-2-methylpropane	C₈H₁₈O	130.23	80–85	Low (stable ether)	Solvent, inert reaction medium

Key Observations:

Steric and Electronic Effects :

• The tert-butoxy group in the target compound increases steric bulk compared to tert-butyl chloride, reducing SN2 feasibility at the central carbon (C2). However, the tertiary environment at C2 favors SN1 mechanisms .
• The iodine atom at C3 enhances polarizability, making it susceptible to nucleophilic substitution (e.g., in Suzuki couplings) compared to chlorine.

Boiling Points :

• The target compound’s boiling point is significantly higher than tert-butyl chloride (51–52°C) due to increased molecular weight and iodine’s polarizability .

Solubility :

• Like tert-butyl chloride, the compound is likely insoluble in water but miscible with organic solvents (e.g., dichloromethane, ethers).

Applications: tert-Butyl chloride: Widely used as an alkylating agent in Friedel-Crafts reactions . Target compound: Potential use in synthesizing branched ethers or as a bifunctional electrophile in cross-coupling reactions.

Biological Activity

2-(tert-Butoxy)-1-chloro-3-iodo-2-methylpropane is a halogenated organic compound with significant relevance in medicinal chemistry and biochemistry. Its unique structural characteristics, including the presence of both chlorine and iodine atoms, contribute to its diverse biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, relevant case studies, and detailed research findings.

Molecular Structure and Characteristics

Property	Value
Molecular Formula	C₅H₁₃ClI₁O
Molecular Weight	234.46 g/mol
IUPAC Name	2-(tert-butoxy)-1-chloro-3-iodo-2-methylpropane
Canonical SMILES	CC(C(CCl)(CI)O)C(C)(C)

The compound's structure features a tert-butoxy group, which enhances its lipophilicity and potential interactions with biological membranes.

The biological activity of 2-(tert-butoxy)-1-chloro-3-iodo-2-methylpropane is primarily attributed to its ability to interact with various molecular targets through halogen bonding and hydrogen bonding. The presence of halogens allows for unique binding interactions with enzymes and receptors, potentially modulating their activity.

• Enzyme Inhibition : The compound has been shown to inhibit certain cytochrome P450 enzymes, which are crucial for drug metabolism. For instance, studies have indicated that it exhibits reversible inhibition of CYP3A4 with an IC50 value of 0.34 μM, suggesting potential implications for drug-drug interactions .
• Receptor Modulation : The compound's structural features enable it to act as a ligand for various receptors, influencing signaling pathways involved in cellular processes.

Case Study 1: Enzyme Inhibition

In a study examining the inhibitory effects on cytochrome P450 enzymes, 2-(tert-butoxy)-1-chloro-3-iodo-2-methylpropane demonstrated significant inhibition of CYP3A4. The results indicated a time-dependent inhibition mechanism, raising concerns about the formation of reactive metabolites that could lead to adverse effects .

Case Study 2: Anticancer Activity

Recent investigations into the anticancer properties of halogenated compounds have highlighted the potential of 2-(tert-butoxy)-1-chloro-3-iodo-2-methylpropane as an anticancer agent. In vitro studies showed that the compound induced apoptosis in cancer cell lines through modulation of key signaling pathways involved in cell survival .

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Enzyme Inhibition	CYP3A4 inhibition (IC50 = 0.34 μM)
Anticancer Activity	Induction of apoptosis in cancer cells
Receptor Binding	Modulation of receptor activity